Cas no 3649-02-3 (3-(3,5-dimethylphenoxy)propanenitrile)

• Product Name: 3-(3,5-dimethylphenoxy)propanenitrile
• CAS No: 3649-02-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 921390
• PubChem ID: 305265
• Update Time: 2025-04-19

3-(3,5-dimethylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenoxy)propanenitrile
• MixCom1_000326; AC1L76K5; SureCN3725376; 3-(3,5-Dimethyl-phenoxy)-propionitril; NSC202025; ZINC01735929; XBX00211; Maybridge1_000172;
• Maybridge1_000172
• MixCom1_000326
• NSC-202025
• 3-(3,5-dimethyl-phenoxy)-propionitrile
• SCHEMBL3725376
• AKOS000182780
• DB-217618
• DTXSID10308089
• FAMVYTPKIAGELT-UHFFFAOYSA-N
• 3649-02-3
• NSC202025

• Inchi： 1S/C11H13NO/c1-9-6-10(2)8-11(7-9)13-5-3-4-12/h6-8H,3,5H2,1-2H3
• InChI Key： FAMVYTPKIAGELT-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 328.6°C at 760 mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.512
• PSA: 33.02
• LogP: 2.59588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers